Cas no 1699251-77-8 (3-(4-chloro-3-methyl-1H-pyrazol-1-yl)-5-fluorobenzaldehyde)

• Product Name: 3-(4-chloro-3-methyl-1H-pyrazol-1-yl)-5-fluorobenzaldehyde
• CAS No: 1699251-77-8
• MF: C₁₁H₈ClFN₂O
• MW: 238.645424842834
• CID: 5920107
• PubChem ID: 106529459
• Update Time: 2025-06-08

3-(4-chloro-3-methyl-1H-pyrazol-1-yl)-5-fluorobenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(4-chloro-3-methyl-1H-pyrazol-1-yl)-5-fluorobenzaldehyde
• 1699251-77-8
• EN300-1292326

• Inchi： 1S/C11H8ClFN2O/c1-7-11(12)5-15(14-7)10-3-8(6-16)2-9(13)4-10/h2-6H,1H3
• InChI Key： QRZZRPAMXAQUFN-UHFFFAOYSA-N
• SMILES： ClC1=CN(C2C=C(C=C(C=O)C=2)F)N=C1C

Computed Properties

• Exact Mass: 238.0309187g/mol
• Monoisotopic Mass: 238.0309187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 34.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 3-(4-chloro-3-methyl-1H-pyrazol-1-yl)-5-fluorobenzaldehyde

3-(4-Chloro-3-methyl-1H-pyrazol-1-yl)-5-fluorobenzaldehyde (CAS No. 1699251-77-8): An Overview of a Versatile Heterocyclic Compound

3-(4-Chloro-3-methyl-1H-pyrazol-1-yl)-5-fluorobenzaldehyde (CAS No. 1699251-77-8) is a heterocyclic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including medicinal chemistry, materials science, and organic synthesis. This compound features a pyrazole ring substituted with a chloro and methyl group, as well as a fluorinated benzaldehyde moiety. The combination of these functional groups imparts distinct properties that make it a valuable intermediate in the synthesis of more complex molecules.

The chemical structure of 3-(4-chloro-3-methyl-1H-pyrazol-1-yl)-5-fluorobenzaldehyde is characterized by its aromaticity and the presence of multiple reactive sites. The pyrazole ring, known for its biological activity, can participate in various chemical reactions, such as nucleophilic substitution and electrophilic aromatic substitution. The chloro and methyl substituents on the pyrazole ring can influence the compound's reactivity and selectivity in different synthetic pathways. Additionally, the fluorine atom on the benzaldehyde moiety enhances the compound's stability and can modulate its electronic properties.

In the field of medicinal chemistry, 3-(4-chloro-3-methyl-1H-pyrazol-1-yl)-5-fluorobenzaldehyde has shown promise as a building block for the development of novel therapeutic agents. Recent studies have explored its potential as an intermediate in the synthesis of compounds with anti-inflammatory, antiviral, and anticancer activities. For instance, a 2022 study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited potent inhibitory effects against specific kinases involved in cancer cell proliferation. The fluorine atom was found to play a crucial role in enhancing the binding affinity and selectivity of these derivatives.

Beyond medicinal applications, 3-(4-chloro-3-methyl-1H-pyrazol-1-yl)-5-fluorobenzaldehyde has also found utility in materials science. Its unique electronic properties make it suitable for use in the development of organic semiconductors and luminescent materials. A 2021 study published in Advanced Materials demonstrated that this compound could be incorporated into polymer chains to create materials with enhanced photoluminescence and charge transport characteristics. These materials have potential applications in organic light-emitting diodes (OLEDs) and solar cells.

The synthetic versatility of 3-(4-chloro-3-methyl-1H-pyrazol-1-yl)-5-fluorobenzaldehyde is another key factor contributing to its importance in organic synthesis. Various methods have been developed for its preparation, including multistep reactions involving condensation, cyclization, and functional group transformations. A notable synthetic route involves the reaction of 4-chloro-3-methylpyrazole with 5-fluoro-benzaldehyde under specific conditions to yield the desired product with high purity and yield.

In addition to its synthetic applications, the physical and chemical properties of 3-(4-chloro-3-methyl-1H-pyrazol-1-yl)-5-fluorobenzaldehyde have been extensively studied. It is typically obtained as a white or off-white solid with a melting point ranging from 80°C to 85°C. The compound is soluble in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO). Its stability under various conditions has been evaluated, showing that it remains stable at room temperature but may degrade upon exposure to strong acids or bases.

The safety profile of 3-(4-chloro-3-methyl-1H-pyrazol-1-yl)-5-fluorobenzaldehyde is an important consideration for both laboratory use and industrial applications. While it is not classified as a hazardous material under current regulations, proper handling precautions should be taken to avoid inhalation or skin contact. Safety data sheets (SDS) are available for reference, providing detailed information on storage conditions, disposal methods, and emergency response procedures.

In conclusion, 3-(4-chloro-3-methyl-1H-pyrazol-1-yl)-5-fluorobenzaldehyde (CAS No. 1699251-77-8) is a versatile heterocyclic compound with a wide range of applications in medicinal chemistry, materials science, and organic synthesis. Its unique chemical structure and functional groups make it an attractive intermediate for the development of novel therapeutic agents and advanced materials. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in modern chemistry.